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Introduction
Basolite Z377, a commercial metal-organic framework (MOF) also known as MOF-177, has

garnered significant attention in the field of materials science due to its exceptional porosity

and potential for gas storage and separation applications. This technical guide provides an in-

depth overview of the initial studies conducted on Basolite Z377 for the adsorption of key

industrial gases: carbon dioxide (CO₂), hydrogen (H₂), and methane (CH₄). The information

presented herein is intended to serve as a valuable resource for researchers and professionals

engaged in the development of advanced materials for gas capture, storage, and purification.

Basolite Z377 is a zinc-based MOF with the chemical formula Zn₄O(BTB)₂, where BTB is

1,3,5-benzenetribenzoate. Its structure is characterized by a high Brunauer-Emmett-Teller

(BET) surface area, typically reported in the range of 3100 to 4449 m²/g, and a significant pore

volume, making it an attractive candidate for adsorbing large quantities of gas molecules.[1][2]

Physicochemical Properties of Basolite Z377
A summary of the key physicochemical properties of Basolite Z377 is presented in Table 1.

These properties are crucial for understanding its gas adsorption behavior.
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Property Value References

Chemical Formula C₅₄H₃₀O₁₃Zn₄ PubChem

CAS Number 676593-65-0 Sigma-Aldrich

BET Surface Area 3100 - 4449 m²/g [1][2]

Pore Volume ~1.80 cm³/g [2]

Gas Adsorption Performance
The performance of Basolite Z377 in adsorbing CO₂, H₂, and CH₄ has been investigated

under various conditions of temperature and pressure. The following sections and tables

summarize the key findings from these initial studies.

Carbon Dioxide (CO₂) Adsorption
Basolite Z377 has been explored for its potential in CO₂ capture. The CO₂ uptake is influenced

by factors such as pressure, temperature, and the physical form of the material (powder vs.

pellets).

Temperature
(°C)

Pressure (bar)
Adsorption
Capacity
(mmol/g)

Physical Form References

25 1 0.27 Powder [3]

25 1 0.47 Pellet [3]

40 0.15 0.097 Not Specified [4]

55 Not Specified 4.6
TEPA-modified

powder
[5]

Hydrogen (H₂) Adsorption
Hydrogen storage is a critical area of research where MOFs like Basolite Z377 show promise

due to their high surface area and low density.
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Temperature
(K)

Pressure (bar)
Adsorption
Capacity (wt%)

Adsorption
Type

References

77 1 ~1.5 Excess [1]

77 70 7.5 Excess [6][7]

77 70 11 Absolute [6]

298 100 ~0.62 Excess [1]

Methane (CH₄) Adsorption
Methane is a primary component of natural gas, and its storage in porous materials like

Basolite Z377 is being investigated as an alternative to high-pressure compression.

Temperature (°C) Pressure (bar) CO₂/CH₄ Selectivity References

25 1 3.21 [8]

Experimental Protocols
The following sections detail the typical experimental methodologies employed in the gas

adsorption studies of Basolite Z377.

Material Activation
Proper activation of the MOF is crucial to remove any guest molecules, such as solvents or

water, from the pores, which could otherwise interfere with gas adsorption measurements. A

common activation protocol for Basolite Z377 involves the following steps:

Sample Preparation: A specific amount of the as-synthesized Basolite Z377 powder is

placed in a sample tube.

Solvent Exchange: To facilitate the removal of high-boiling-point solvents like

dimethylformamide (DMF) used during synthesis, a solvent exchange is often performed by

immersing the sample in a lower-boiling-point solvent (e.g., acetone) for several hours, with

the solvent being decanted and replaced multiple times.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/la702466d
https://pubs.rsc.org/en/content/articlelanding/2007/jm/b703608f
http://yaghi.berkeley.edu/pdfPublications/2007indVar.pdf
https://pubs.rsc.org/en/content/articlelanding/2007/jm/b703608f
https://pubs.acs.org/doi/10.1021/la702466d
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.researchgate.net/publication/333949200_Synthesis_and_characterization_of_metal-organic_frameworks_-177_for_static_and_dynamic_adsorption_behavior_of_CO2_and_CH4
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/product/b8822124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Activation: The sample is then heated under a dynamic vacuum. Typical activation

conditions are heating at 120°C to 180°C for several hours.[9]

Gas Adsorption Measurements
Both volumetric and gravimetric methods are commonly used to measure gas adsorption

isotherms on MOFs.

Volumetric Method:

This technique involves introducing a known amount of gas into a calibrated volume containing

the activated MOF sample. The amount of gas adsorbed is calculated from the pressure drop

after equilibrium is reached.

Degassing: The activated sample is further degassed in the analysis port of the instrument

(e.g., Micromeritics ASAP 2020) at elevated temperatures under high vacuum.

Free Space Measurement: The volume of the sample tube that is not occupied by the MOF

sample (the "free space" or "dead volume") is determined, typically using a non-adsorbing

gas like helium.

Isotherm Measurement: The sample is maintained at a constant temperature (e.g., 77 K for

H₂ or 298 K for CO₂ and CH₄). The adsorbate gas is then introduced into the sample tube in

controlled doses. After each dose, the pressure is allowed to equilibrate, and the amount of

gas adsorbed is calculated. This process is repeated at various pressures to generate an

adsorption isotherm. The desorption isotherm is measured by systematically reducing the

pressure.

Gravimetric Method:

In this method, the change in mass of the MOF sample is measured directly as it adsorbs the

gas.

Sample Preparation and Activation: Similar to the volumetric method, the sample is activated

to remove guest molecules.
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Measurement: The activated sample is placed in a microbalance within a high-pressure

chamber (e.g., HPVA-100). The system is pressurized with the adsorbate gas at a constant

temperature. The mass uptake of the gas by the sample is recorded as a function of

pressure. Buoyancy effects are corrected for to obtain the true amount of gas adsorbed.[10]

Experimental Workflow
The general workflow for conducting gas adsorption studies on Basolite Z377 can be

visualized as a series of sequential steps, from sample preparation to data analysis.
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Caption: General experimental workflow for gas adsorption analysis of Basolite Z377.
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Conclusion
The initial studies on Basolite Z377 have demonstrated its significant potential as a high-

performance adsorbent for various gases. Its exceptionally high surface area and pore volume

contribute to its impressive storage capacities, particularly for hydrogen at cryogenic

temperatures. While its performance for CO₂ and CH₄ adsorption at ambient temperatures is

also notable, further research focusing on enhancing its selectivity and stability, especially in

the presence of moisture, is warranted. The detailed experimental protocols and compiled data

in this guide aim to provide a solid foundation for future investigations and the development of

Basolite Z377-based materials for practical gas storage and separation applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8822124#initial-studies-on-basolite-z377-for-gas-
adsorption]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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